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Compound of Interest

Compound Name: 19:0 Lyso PE-d5

Cat. No.: B12407718

Essential Safety and Handling Guide for 19:0
Lyso PE-d5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 19:0 Lyso PE-d5 (1-nonadecanoyl-2-hydroxy-sn-
glycero(d5)-3-phosphoethanolamine). The following procedures and recommendations are
designed to ensure the safe handling, storage, and disposal of this compound, which is
typically supplied in a 1:1 dichloromethane:methanol solvent mixture.

Chemical and Hazard Information

19:0 Lyso PE-d5 itself is a deuterated lysophospholipid. However, the immediate and primary
hazards are associated with the flammable and toxic solvent mixture it is dissolved in.[1]

Physical and Chemical Properties
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Property

Value

Chemical Name

1-nonadecanoyl-2-hydroxy-sn-glycero(d5)-3-

phosphoethanolamine

Molecular Formula

C24H4sDsNO7P

Formula Weight

500.67 g/mol [2]

Physical State

Solution

Solvent

Dichloromethane:Methanol (1:1)[2]

Storage Temperature

-20°C[2]

Hazard Identification and Classification

The product's hazard profile is largely determined by the dichloromethane and methanol

solvent. The mixture is classified as highly flammable and toxic.

Hazard Class GHS Category
Flammable liquids Category 2
Acute toxicity, Oral Category 3
Acute toxicity, Dermal Category 3
Acute toxicity, Inhalation Category 3
Specific target organ toxicity - single exposure Category 1
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Carcinogenicity Category 2

Source: Classification for the 1:1 Dichloromethane:Methanol solvent mixture.[1][3]

Hazard Statements:
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o H225: Highly flammable liquid and vapor.[1]

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1]
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.[4]

e H351: Suspected of causing cancer.[4]

e H370: Causes damage to organs.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling this product. The following table
outlines the required PPE.

Body Part Required PPE Standard/Specification
Safety goggles with side Must be rated to withstand
Eyes/Face ) ) )
shields or a face shield. chemical splashes.

Check manufacturer's

Hand Chemical-resistant gloves guidelines for resistance to
ands
(e.g., nitrile). dichloromethane and
methanol.
Flame-retardant lab coat or Synthetic materials should be
Body chemical-resistant apron over avoided as they can melt if
100% cotton clothing. ignited.[5]
) - ) A respirator may be needed for
_ Use in a certified chemical _ . _
Respiratory spill cleanup or if working
fume hood. ]
outside a fume hood.
Closed-toe, chemical-resistant Should be non-absorbent and
Footwear

shoes. provide good traction.

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is essential to minimize exposure and prevent
accidents.

1. Preparation and Precautionary Measures:

e Ensure a certified chemical fume hood is operational.[6]

o Locate the nearest safety shower, eyewash station, and fire extinguisher.[5]

e Have a chemical spill kit readily available.

» Review the Safety Data Sheet (SDS) for the 1:1 dichloromethane:methanol solution.[7]
2. Handling the Compound:

 All handling of the 19:0 Lyso PE-d5 solution must be conducted within a chemical fume
hood.[8]

e Don the appropriate PPE as detailed in the table above.

» Allow the vial to equilibrate to room temperature before opening to prevent moisture
condensation.

o Keep the container tightly closed when not in use.[5]
» Avoid all sources of ignition, including open flames, hot plates, and static electricity.[5][9]
3. Storage:

o Store the product at its recommended temperature of -20°C in a flammable-liquids-rated
freezer.[2][9]

o Ensure the storage area is well-ventilated.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
amines.[10]

4. Spill Response:
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 In case of a small spill inside the fume hood, use an appropriate absorbent material from a

chemical spill kit.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

» Avoid breathing vapors.[11]
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Decision process for the proper segregation of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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